![molecular formula C16H14FN3O B7537927 N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide](/img/structure/B7537927.png)
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide, also known as FN-1501, is a benzimidazole derivative that has been extensively studied for its potential use in scientific research. It is a compound that has shown promise in a variety of applications, including as a tool for investigating the mechanisms of certain biological processes, as well as a potential therapeutic agent for various diseases.
Mechanism of Action
The exact mechanism of action of N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide is not yet fully understood, but it is believed to act by modulating the activity of certain ion channels and receptors in the nervous system. Specifically, it has been shown to enhance the activity of the GABA-A receptor, which plays a critical role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of ion channel activity. It has also been shown to have anti-inflammatory and anti-tumor effects, making it a potentially useful therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the key advantages of N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide for lab experiments is its ability to selectively modulate the activity of certain ion channels and receptors, making it a useful tool for investigating the mechanisms of certain biological processes. However, one limitation is that it can be difficult to obtain in large quantities, which can make it challenging to use in certain types of experiments.
Future Directions
There are a number of potential future directions for research on N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide, including further investigation of its mechanism of action and its potential therapeutic applications. Additionally, researchers may explore ways to optimize the synthesis of the compound to make it more readily available for use in scientific studies. Overall, the continued exploration of N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide has the potential to yield valuable insights into the workings of the nervous system and to lead to the development of new treatments for a variety of diseases.
Synthesis Methods
The synthesis of N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide involves a multi-step process that begins with the reaction of 2-fluorobenzylamine with 2-nitrobenzaldehyde to produce an intermediate compound. This intermediate is then reduced to the corresponding amine, which is subsequently reacted with 5-carboxylic acid benzimidazole to produce N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide.
Scientific Research Applications
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential uses in a variety of applications. One of the primary areas of interest has been in the study of certain biological processes, such as the regulation of ion channels and the modulation of neurotransmitter release. N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide has also shown promise as a potential therapeutic agent for various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O/c1-20(9-12-4-2-3-5-13(12)17)16(21)11-6-7-14-15(8-11)19-10-18-14/h2-8,10H,9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDHFVNVCGJNCEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1F)C(=O)C2=CC3=C(C=C2)N=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-fluorophenyl)methyl]-N-methyl-3H-benzimidazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.